Cas no 477887-67-5 (methyl 2-[2-(dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate)

• Product Name: methyl 2-[2-(dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate
• CAS No: 477887-67-5
• CID: 4652927
• Update Time: 2025-07-02

methyl 2-[2-(dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate
• METHYL 2-(2-[(DIMETHYLAMINO)SULFONYL]-4,5-DIMETHOXYPHENYL)ACETATE
• Benzeneacetic acid, 2-[(dimethylamino)sulfonyl]-4,5-dimethoxy-, methyl ester

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on methyl 2-[2-(dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate

Research Briefing on Methyl 2-[2-(Dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate (CAS: 477887-67-5)

Methyl 2-[2-(dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate (CAS: 477887-67-5) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery and development. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structure features a dimethylsulfamoyl group and dimethoxy-substituted phenyl ring, which contribute to its unique physicochemical properties and biological interactions. Recent synthetic methodologies have optimized the production of this compound, achieving higher yields and purity, which are critical for its application in pharmaceutical research. Advances in catalytic processes and green chemistry principles have been particularly noteworthy in this context.

In terms of biological activity, methyl 2-[2-(dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate has shown promising results in preliminary screenings for anti-inflammatory and anticancer properties. Mechanistic studies suggest that the compound may modulate key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammation and cancer progression. These findings highlight its potential as a lead compound for further drug development.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early data indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic efficacy and reduce potential off-target effects. These studies are essential for advancing the compound through preclinical and clinical development stages.

In conclusion, methyl 2-[2-(dimethylsulfamoyl)-4,5-dimethoxyphenyl]acetate represents a promising candidate in medicinal chemistry, with potential applications in treating inflammatory diseases and cancer. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic potential in vivo. Future studies will be critical in translating these findings into clinical applications.